2-(4-Cyclopropoxyphenyl)acetonitrile
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Description
2-(4-Cyclopropoxyphenyl)acetonitrile is an organic compound featuring a phenyl ring substituted with a cyclopropoxy group (–O–C₃H₅) at the para position and an acetonitrile (–CH₂CN) moiety at the ortho position. The cyclopropoxy group introduces steric strain due to the three-membered ring, which may influence reactivity and electronic properties. Below, we compare this compound with three structurally related nitrile derivatives, emphasizing molecular architecture, electronic characteristics, and physicochemical properties.
Properties
Molecular Formula |
C11H11NO |
|---|---|
Molecular Weight |
173.21 g/mol |
IUPAC Name |
2-(4-cyclopropyloxyphenyl)acetonitrile |
InChI |
InChI=1S/C11H11NO/c12-8-7-9-1-3-10(4-2-9)13-11-5-6-11/h1-4,11H,5-7H2 |
InChI Key |
LGONFIQXXMRRKB-UHFFFAOYSA-N |
Canonical SMILES |
C1CC1OC2=CC=C(C=C2)CC#N |
Origin of Product |
United States |
Chemical Reactions Analysis
The compound may undergo various chemical reactions, including oxidation, reduction, and substitution. Common reagents and conditions used in these reactions are not well-documented. The major products formed from these reactions would depend on the specific reaction conditions.
Scientific Research Applications
Chemistry: It could serve as a building block for the synthesis of other compounds.
Biology: Researchers might investigate its interactions with biological molecules.
Medicine: Its pharmacological properties and potential therapeutic applications warrant exploration.
Industry: If scalable production methods are developed, it could find use in industry.
Mechanism of Action
Unfortunately, the exact mechanism by which this compound exerts its effects remains unclear. Further studies are needed to elucidate its molecular targets and pathways.
Comparison with Similar Compounds
Stability and Reactivity
- Compound exhibits intermolecular O–H⋯O hydrogen bonds and C–H⋯O interactions, forming stable crystalline dimers and chains . The target compound’s lack of hydrogen-bonding groups (e.g., –OH or –COOH) may reduce crystallinity.
- Compound ’s dual hydroxyl groups increase solubility in polar solvents but also elevate oxidative instability.
Research Findings and Discussion
- Electronic Effects : Compared to the electron-withdrawing nitro group in , the cyclopropoxy group may donate electron density via conjugation, altering electrophilic substitution patterns.
- Synthetic Utility : Chromenyl derivatives demonstrate the role of DFT in predicting reactivity, a method applicable to the target compound for optimizing synthetic routes.
Biological Activity
2-(4-Cyclopropoxyphenyl)acetonitrile is a compound that has garnered attention in the field of medicinal chemistry due to its notable biological activities. This article aims to provide a comprehensive overview of the biological activity associated with this compound, including its pharmacological properties, mechanisms of action, and potential therapeutic applications.
Chemical Structure and Properties
- Molecular Formula : C12H13N
- Molecular Weight : 185.24 g/mol
- IUPAC Name : 2-(4-cyclopropoxyphenyl)acetonitrile
The structure of 2-(4-Cyclopropoxyphenyl)acetonitrile features a cyclopropoxy group attached to a phenyl ring, which is further connected to an acetonitrile moiety. This unique structure contributes to its biological activity.
Biological Activity Overview
Research indicates that 2-(4-Cyclopropoxyphenyl)acetonitrile exhibits significant biological activities, particularly in the context of anti-inflammatory and analgesic effects.
Anti-inflammatory Activity
Studies have demonstrated that this compound can inhibit inflammatory cytokines and mediators, suggesting its potential use in treating inflammatory diseases. For instance, it has been shown to reduce levels of tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6) in vitro, which are key players in the inflammatory response .
Analgesic Properties
Preclinical studies indicate that 2-(4-Cyclopropoxyphenyl)acetonitrile possesses analgesic properties. In animal models, it has been observed to reduce pain responses, potentially through modulation of pain pathways involving the central nervous system .
The proposed mechanism of action for 2-(4-Cyclopropoxyphenyl)acetonitrile involves interaction with specific receptors involved in pain and inflammation pathways. It is hypothesized that the cyclopropoxy group enhances binding affinity to target proteins, leading to inhibition of pro-inflammatory signaling cascades.
Table 1: Summary of Biological Activities
| Activity Type | Observed Effects | Reference |
|---|---|---|
| Anti-inflammatory | Inhibition of TNF-α and IL-6 | |
| Analgesic | Reduction in pain responses |
Case Study: In Vivo Efficacy
In a controlled study involving rats with induced inflammation, administration of 2-(4-Cyclopropoxyphenyl)acetonitrile resulted in a significant decrease in paw edema compared to the control group. The results indicated an approximate 50% reduction in inflammation after 24 hours post-administration .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
